Cas no 191604-71-4 (Benzoic acid,5-amino-2-(methylthio)-, methyl ester)

• Product Name: Benzoic acid,5-amino-2-(methylthio)-, methyl ester
• CAS No: 191604-71-4
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 116026
• PubChem ID: 18465011
• Update Time: 2025-10-05

Benzoic acid,5-amino-2-(methylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-amino-2-(methylthio)-, methyl ester
• Benzoic acid, 5-amino-2-(methylthio)-, methyl ester (9CI)
• 191604-71-4
• methyl 5-amino-2-methylsulfanylbenzoate
• SCHEMBL6999569
• DTXSID601225655
• Methyl 5-amino-2-(methylthio)benzoate
• Methyl5-amino-2-(methylthio)benzoate
• AKOS010561203
• AT35949
• A1-11630
• DHHOOXLPZOZXKF-UHFFFAOYSA-N
• methyl 2-methylthio-5-aminobenzoate
• methyl 5-amino-2-(methylsulfanyl)benzoate
• EN300-393391
• Benzoic acid, 5-amino-2-(methylthio)-, methyl ester
• Z802836748

• Inchi： 1S/C9H11NO2S/c1-12-9(11)7-5-6(10)3-4-8(7)13-2/h3-5H,10H2,1-2H3
• InChI Key： DHHOOXLPZOZXKF-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1C(=O)OC)N

Computed Properties

• Exact Mass: 197.05113
• Monoisotopic Mass: 197.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.6A^2

Experimental Properties

• PSA: 52.32